2-methyl-1H-benzimidazole-4-carboxylic acid
Overview
Description
“2-methyl-1H-benzimidazole-4-carboxylic acid” is a chemical compound that belongs to the class of benzimidazoles . Benzimidazole is a privileged and routinely used pharmacophore in the drug discovery process . It’s structural similarity to purine makes it a key structural motif in drug design .
Synthesis Analysis
The synthesis of benzimidazole derivatives, including “2-methyl-1H-benzimidazole-4-carboxylic acid”, involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets . This synthetic procedure is accelerated by orders of magnitude in comparison to the bulk . An acid catalyzed reaction mechanism is suggested based on the identification of the intermediate arylamides .
Molecular Structure Analysis
The molecular structure of “2-methyl-1H-benzimidazole-4-carboxylic acid” can be represented by the InChI code: 1S/C9H8N2O2.2H2O/c1-5-10-7-4-2-3-6 (9 (12)13)8 (7)11-5;;/h2-4H,1H3, (H,10,11) (H,12,13);2*1H2
.
Chemical Reactions Analysis
The chemical reactions involving “2-methyl-1H-benzimidazole-4-carboxylic acid” are accelerated by orders of magnitude in comparison to the bulk . The reactions involve an acid catalyzed reaction mechanism based on the identification of the intermediate arylamides . Their dehydration to give benzimidazoles occurs in a subsequent thermally enhanced step .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-methyl-1H-benzimidazole-4-carboxylic acid” include a molecular weight of 212.21 . It is a solid at room temperature . The InChI code for this compound is 1S/C9H8N2O2.2H2O/c1-5-10-7-4-2-3-6 (9 (12)13)8 (7)11-5;;/h2-4H,1H3, (H,10,11) (H,12,13);2*1H2
.
Scientific Research Applications
Synthesis of Benzimidazoles
“2-methyl-1H-benzimidazole-4-carboxylic acid” is used in the synthesis of benzimidazoles . Benzimidazole is a privileged pharmacophore in the drug discovery process . An extensive library of indole-carboxylic acids, alkyl carboxylic acids, and N-protected alpha-amino acids has been converted into the corresponding benzimidazoles in 80–99% yield .
Synthesis of Substituted Benzimidazoquinolones
This compound can be used as a key precursor to synthesize substituted benzimidazo [1,2-a]quinolones . These compounds have potential applications in medicinal chemistry.
Synthesis of Reversible Solid-to-Liquid Phase Transition Coordination Polymer Crystals
“2-methyl-1H-benzimidazole-4-carboxylic acid” can be used in the synthesis of reversible solid-to-liquid phase transition coordination polymer crystals . These materials have potential applications in smart materials and devices.
Pharmacological Applications
Benzimidazoles and their derivatives, which can be synthesized from “2-methyl-1H-benzimidazole-4-carboxylic acid”, play an extraordinarily significant role as therapeutic agents . They are used in the treatment of various diseases including cancer, infectious diseases, hypertension, and others .
Antioxidant Activity
Functionalized benzimidazole derivatives synthesized from “2-methyl-1H-benzimidazole-4-carboxylic acid” have shown significant antioxidant activity . This makes them potential candidates for the development of antioxidant drugs.
Synthesis of Non-Protein Amino Acids
“2-methyl-1H-benzimidazole-4-carboxylic acid” can be used in the synthesis of non-protein amino acids . These compounds are useful for medicinal chemistry .
Mechanism of Action
- Benzimidazoles are known to interact with enzymes, receptors, and other cellular components. Their diverse activities include antimicrobial, anticancer, antiviral, antiparasitic, and antihypertensive effects .
Target of Action
Mode of Action
properties
IUPAC Name |
2-methyl-1H-benzimidazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-10-7-4-2-3-6(9(12)13)8(7)11-5/h2-4H,1H3,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUZVFVJPPDROZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40442369 | |
Record name | 2-Methyl-1H-benzimidazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40442369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-1H-benzimidazole-4-carboxylic acid | |
CAS RN |
188106-94-7 | |
Record name | 2-Methyl-1H-benzimidazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40442369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1H-1,3-benzodiazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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